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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structure elucidation of
Enaminomycin A, a novel antibiotic belonging to the epoxy quinone family. The document
details the key analytical techniques employed to determine its molecular structure and
summarizes its known spectroscopic and physicochemical properties. This guide is intended
for researchers and professionals in the fields of natural product chemistry, medicinal
chemistry, and drug development who are interested in the discovery and characterization of
new antimicrobial agents.

Introduction

Enaminomycin A is a naturally occurring antibiotic produced by the bacterium Streptomyces
baarnensis 13120. It exhibits activity against both Gram-positive and Gram-negative bacteria.
[1][2] Early investigations into its chemical nature revealed a unique molecular framework
possessing epoxy, primary amine, and carboxylic acid functionalities within a compact
structure.[1] The complete structural determination of Enaminomycin A was a critical step in
understanding its mode of action and potential for further development.
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Structure Elucidation

The definitive structure of Enaminomycin A was established as 4-amino-2,5-dioxo-7-oxa-
bicyclo[4.1.0]hept-3-ene-3-carboxylic acid. This was accomplished through a combination of
physicochemical analyses and X-ray crystallography.[3]

Molecular Formula Determination

The molecular formula of Enaminomycin A was determined to be C7HsNOs through elemental
analysis and mass spectrometry.[1] This foundational data provided the basis for subsequent
spectroscopic and crystallographic analyses.

Spectroscopic Analysis

While specific, detailed raw spectroscopic data from the original structure elucidation is not
widely available in the public domain, the primary literature indicates that nuclear magnetic
resonance (NMR) spectroscopy and mass spectrometry were key techniques used to
characterize Enaminomycin A and its analogues.[3]

X-ray Crystallography

The conclusive determination of the three-dimensional structure of Enaminomycin A was
achieved through single-crystal X-ray diffraction analysis.[3] This powerful technique provided
unambiguous evidence for the bicyclic epoxy quinone core, the substitution pattern, and the
relative stereochemistry of the molecule.

Physicochemical Properties

A summary of the known physicochemical properties of Enaminomycin A is presented in Table
1.
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Property Value Reference
Molecular Formula C7HsNOs [1]
Appearance White Amorphous Powder [2]
Melting Point 105 °C (decomposes) [2]

Soluble in Water, Methanol,
Solubility DMF, DMSO, Acetone, [2]
Chloroform

Experimental Protocols

Detailed experimental protocols from the original structure elucidation studies are not available
in the accessible literature. However, a general workflow for the structure elucidation of a novel
natural product like Enaminomycin A is outlined below.

General Workflow for Structure Elucidation

The process of elucidating the structure of a novel natural product typically follows a logical
progression of analytical techniques. The following diagram illustrates a representative
workflow.
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General Workflow for Natural Product Structure Elucidation
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Caption: A generalized workflow for the isolation and structure elucidation of a natural product
like Enaminomycin A.

Conclusion

The structure of Enaminomycin A was rigorously established through a combination of mass
spectrometry, elemental analysis, and definitively by X-ray crystallography. While detailed
spectroscopic data from the original studies are not readily accessible, the confirmed structure
provides a crucial foundation for ongoing research into its antibacterial mechanism, synthesis
of analogues, and potential therapeutic applications. Further studies to fully characterize its
spectroscopic properties using modern high-resolution instrumentation would be of significant
value to the scientific community.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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